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Compound of Interest

Compound Name: Sulfanitran-d4

Cat. No.: B12423888

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth walkthrough of a typical Certificate of Analysis (CoA) for the
isotopically labeled compound, Sulfanitran-d4. Understanding the data and experimental
protocols detailed in a CoA is critical for ensuring the quality, identity, and purity of reference
standards used in research and development. This document will summarize the key
guantitative data in structured tables, provide detailed experimental methodologies for the cited
tests, and use visualizations to illustrate complex information.

Understanding the Basics: What is Sulfanitran-d4?

Sulfanitran is a sulfonamide antibiotic. The "-d4" designation indicates that four hydrogen
atoms in the molecule have been replaced with deuterium atoms. This isotopic labeling is
crucial for its use as an internal standard in quantitative mass spectrometry-based assays,
allowing for the differentiation of the standard from the unlabeled analyte.

A Certificate of Analysis for Sulfanitran-d4 is a formal document that certifies the identity,
purity, and quality of a specific batch of this reference material. It is a critical component of
laboratory quality assurance.

Quantitative Data Summary

The following tables summarize the typical quantitative data found on a Certificate of Analysis
for Sulfanitran-d4.
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Table 1: General Information and Physical Properties

Parameter Specification

Product Name Sulfanitran-d4

CAS Number 1794753-46-0

Molecular Formula C14H9D4N30sS

Molecular Weight 339.36 g/mol

Appearance White to Off-White Solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Storage Condition Store at 2-8°C, protect from light

Table 2: Purity and Isotopic Enrichment

Analysis Method Result
Chemical Purity HPLC 99.8%
Isotopic Purity 1H NMR 99.5% D

Isotopic Enrichment

Mass Spectrometry

=99 atom % D

Residual Solvents

GC-HS

Conforms to USP <467>

Elemental Analysis

Combustion

Conforms to Theoretical

Values

Experimental Protocols

The following sections detail the methodologies used to obtain the quantitative data presented
above.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
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Purpose: To determine the chemical purity of the Sulfanitran-d4 material by separating it from
any non-labeled or other impurities.

Instrumentation:

e System: Agilent 1260 Infinity Il HPLC or equivalent
o Detector: Diode Array Detector (DAD)

e Column: C18, 4.6 x 150 mm, 5 um particle size
Chromatographic Conditions:

» Mobile Phase A: 0.1% Formic Acid in Water

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile

e Gradient:

[e]

0-2 min: 95% A, 5% B

o

2-15 min: Linear gradient to 5% A, 95% B

[¢]

15-18 min: Hold at 5% A, 95% B

[¢]

18-20 min: Return to initial conditions
e Flow Rate: 1.0 mL/min

e Column Temperature: 30°C

o Detection Wavelength: 254 nm

e Injection Volume: 10 pL

o Sample Preparation: The sample is accurately weighed and dissolved in a known volume of
DMSO to a final concentration of 1 mg/mL.
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Data Analysis: The purity is calculated based on the area percent of the main peak relative to
the total area of all peaks detected in the chromatogram.

Isotopic Purity by Proton Nuclear Magnetic Resonance
(*H NMR)

Purpose: To confirm the identity of the compound and to determine the degree of deuteration
by observing the absence of signals from the deuterated positions.

Instrumentation:
o Spectrometer: Bruker Avance Il 400 MHz NMR or equivalent
e Solvent: DMSO-ds

Experimental Parameters:

Pulse Program: zg30

Number of Scans: 16

Relaxation Delay: 1.0 s

Acquisition Time: 3.99 s

Spectral Width: 8223.68 Hz

Data Analysis: The *H NMR spectrum is compared to the spectrum of unlabeled Sulfanitran.
The absence or significant reduction of proton signals at the sites of deuteration confirms the
isotopic labeling. The isotopic purity is estimated by comparing the integration of the residual
proton signals at the deuterated positions to the integration of a non-deuterated proton signal in
the molecule.

Isotopic Enrichment by Mass Spectrometry

Purpose: To provide a precise measurement of the isotopic enrichment of the deuterated
standard.
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Instrumentation:

o System: Agilent 6545 Q-TOF LC/MS or equivalent
« lonization Source: Electrospray lonization (ESI), positive mode
Mass Spectrometry Parameters:

o Gas Temperature: 325°C

e Drying Gas Flow: 8 L/min

e Nebulizer Pressure: 35 psig

e Sheath Gas Temperature: 350°C

o Sheath Gas Flow: 11 L/min

o Capillary Voltage: 3500 V

e Fragmentor Voltage: 175V

Data Analysis: The mass spectrum of Sulfanitran-d4 is analyzed to determine the relative
abundance of the molecular ions corresponding to the fully deuterated (d4), partially deuterated
(d1, d2, d3), and unlabeled (d0) species. The isotopic enrichment is calculated as the
percentage of the d4 species relative to the sum of all isotopic species.

Residual Solvents by Headspace Gas Chromatography
(GC-HS)

Purpose: To identify and quantify any residual solvents from the synthesis and purification
process, ensuring they are below the limits specified by regulatory guidelines (e.g., USP
<467>).

Instrumentation:

o System: Agilent 7890B GC with 7697A Headspace Sampler or equivalent
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» Detector: Flame lonization Detector (FID)

e Column: DB-624, 30 m x 0.32 mm, 1.8 um film thickness

Headspace Parameters:

Oven Temperature: 80°C

Loop Temperature: 90°C

Transfer Line Temperature: 100°C

Vial Equilibration Time: 15 min

GC Parameters:

Inlet Temperature: 250°C

Carrier Gas: Helium

Oven Program:
o Initial Temperature: 40°C, hold for 5 min

o Ramp: 10°C/min to 240°C, hold for 5 min

Detector Temperature: 260°C

Data Analysis: The peaks in the chromatogram are identified and quantified by comparison to a
standard solution containing known amounts of common solvents. The results are reported as
conforming to the specified guidelines if all detected solvents are below their respective limits.

Visualizations

The following diagrams illustrate key aspects of the Sulfanitran-d4 Certificate of Analysis.
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Sulfanitran-d4 Structure

Click to download full resolution via product page

Caption: Chemical structure of Sulfanitran-d4.

Analytical Workflow for Sulfanitran-d4

Purification

Quality Control Testing
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Caption: Analytical workflow for a reference standard.

Caption: Conceptual layout of a Certificate of Analysis.

 To cite this document: BenchChem. [Interpreting the Certificate of Analysis for Sulfanitran-d4:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423888#sulfanitran-d4-certificate-of-analysis-
interpretation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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